Cas no 1076199-83-1 (2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine)

• Product Name: 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine
• CAS No: 1076199-83-1
• MF: C₂₂H₂₂ClN₅O₂
• MW: 423.895383358002
• CID: 893987
• Update Time: 2026-04-29

2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-[N,N-di(2-hydroxybenzyl)amino]-9-isopropylpurine
• 2-[[(2-chloro-9-propan-2-ylpurin-6-yl)-[(2-hydroxyphenyl)methyl]amino]methyl]phenol
• 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine

Computed Properties

• Exact Mass: 423.14600

Experimental Properties

• Melting Point: 157-1600C
• PSA: 87.30000
• LogP: 4.67860

Additional information on 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine

Comprehensive Overview of 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine (CAS No. 1076199-83-1)

The compound 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine (CAS No. 1076199-83-1) is a specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a chloro substitution at the 2-position and di(2-hydroxybenzyl)amino groups at the 6-position, makes it a promising candidate for various applications, including kinase inhibition and targeted drug delivery. Researchers are particularly interested in its potential to modulate cellular signaling pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has focused on understanding the structure-activity relationship (SAR) of purine derivatives like 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine. This compound's isopropyl group at the 9-position enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. With the rise of AI-driven drug discovery and computational chemistry, this molecule has been frequently studied in silico to predict its binding affinities and metabolic stability, addressing common search queries such as "purine derivatives in drug design" and "kinase inhibitors with hydroxybenzyl groups."

Another area of interest is the compound's potential role in cancer research. Given the increasing global focus on oncology, 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine has been explored for its ability to interfere with ATP-binding sites in kinases, a mechanism shared by many FDA-approved drugs. Searches like "novel kinase inhibitors 2023" and "hydroxybenzyl-modified purines" reflect the demand for innovative therapeutic agents. Its hydroxybenzyl moieties may also contribute to antioxidant properties, linking it to trending topics like "oxidative stress and cancer."

From a synthetic chemistry perspective, the preparation of CAS No. 1076199-83-1 involves multi-step organic reactions, including nucleophilic substitutions and protective group strategies. This aligns with frequent search terms such as "synthesis of substituted purines" and "N,N-di(2-hydroxybenzyl)amino purine derivatives." The compound's chloro group offers a versatile handle for further functionalization, making it valuable for medicinal chemistry campaigns aimed at optimizing bioactivity.

In conclusion, 2-Chloro-6-N,N-di(2-hydroxybenzyl)amino-9-isopropylpurine represents a compelling case study in modern drug discovery. Its structural features and potential applications resonate with current research trends, including kinase-targeted therapies, computational drug design, and antioxidant mechanisms. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in treating complex diseases.